Cas no 2089255-21-8 (dimethyl[4-(methylamino)butyl]amine dihydrochloride)

• Product Name: dimethyl[4-(methylamino)butyl]amine dihydrochloride
• CAS No: 2089255-21-8
• MF: C₇H₁₉ClN₂
• MW: 166.692160844803
• CID: 4636270
• Update Time: 2025-07-18

dimethyl[4-(methylamino)butyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• dimethyl[4-(methylamino)butyl]amine dihydrochloride

• Inchi： 1S/C7H18N2.ClH/c1-8-6-4-5-7-9(2)3;/h8H,4-7H2,1-3H3;1H
• InChI Key： OKCCWFQKDIROSI-UHFFFAOYSA-N
• SMILES： C(CCNC)CN(C)C.Cl

Additional information on dimethyl[4-(methylamino)butyl]amine dihydrochloride

Dimethyl[4-(methylamino)butyl]amine Dihydrochloride (CAS No. 2089255-21-8): A Comprehensive Overview

Dimethyl[4-(methylamino)butyl]amine dihydrochloride, chemically designated as dimethyl[4-(methylamino)butyl]amine dihydrochloride, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. With a CAS number of 2089255-21-8, this compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. This article provides an in-depth exploration of the compound, its synthesis, chemical properties, and emerging applications, particularly in the context of recent research findings.

The molecular structure of dimethyl[4-(methylamino)butyl]amine dihydrochloride consists of a complex arrangement of carbon, hydrogen, nitrogen, and chlorine atoms. The presence of two methyl groups and a primary amine functionality at the 4-position of the butyl chain contributes to its distinctive chemical profile. This structural complexity not only influences its reactivity but also opens up possibilities for diverse pharmacological interactions. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems.

In terms of synthesis, dimethyl[4-(methylamino)butyl]amine dihydrochloride can be prepared through multi-step organic reactions involving alkylation and amination processes. The synthesis typically begins with the formation of a primary amine intermediate, followed by the introduction of methyl groups and subsequent salt formation with hydrochloric acid. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yield and purity. These synthetic methodologies are critical in pharmaceutical manufacturing, where precision and reproducibility are paramount.

The chemical properties of dimethyl[4-(methylamino)butyl]amine dihydrochloride make it a versatile intermediate in drug development. Its amine functionalities allow for facile coupling with various pharmacophores, enabling the creation of novel bioactive molecules. Additionally, the compound's ability to form stable salts enhances its stability during storage and transportation, which is crucial for commercial pharmaceutical products. These attributes have positioned it as a valuable building block in the synthesis of potential therapeutic agents.

Recent research has highlighted the potential applications of dimethyl[4-(methylamino)butyl]amine dihydrochloride in various therapeutic areas. One notable area is central nervous system (CNS) drug discovery, where its structural motifs have been explored for their ability to modulate neurotransmitter activity. Studies suggest that derivatives of this compound may exhibit properties relevant to treating neurological disorders such as depression and anxiety. The amine groups provide a scaffold for further functionalization, allowing researchers to fine-tune pharmacological profiles to target specific CNS pathways.

In addition to CNS applications, dimethyl[4-(methylamino)butyl]amine dihydrochloride has shown promise in the development of cardiovascular drugs. Its ability to interact with biological targets involved in blood pressure regulation and lipid metabolism makes it a candidate for addressing conditions like hypertension and hyperlipidemia. Preclinical studies have demonstrated that certain analogs derived from this compound can modulate enzymes and receptors critical in cardiovascular function. These findings underscore the compound's potential as a lead molecule in drug discovery efforts targeting heart disease.

The compound's utility extends beyond traditional small-molecule drugs to include applications in biologics and peptide-based therapies. The presence of functional groups that can undergo conjugation reactions allows for its integration into complex molecular architectures. For instance, it has been utilized as a linker molecule in peptide drugs to enhance stability and bioavailability. This adaptability makes dimethyl[4-(methylamino)butyl]amine dihydrochloride a valuable asset in biopharmaceutical research, contributing to the development of next-generation therapeutics.

Emerging research also explores the use of dimethyl[4-(methylamino)butyl]amine dihydrochloride in targeted drug delivery systems. Its structural features enable it to serve as a component in prodrugs designed for site-specific release within the body. By incorporating this compound into drug formulations, researchers aim to improve therapeutic efficacy while minimizing side effects. Such advancements align with the broader goal of personalized medicine, where tailored drug delivery strategies are essential for optimizing patient outcomes.

The safety profile of dimethyl[4-(methylamino)butyl]amine dihydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have been conducted to evaluate its acute and chronic effects on living organisms. These studies have provided insights into its metabolic pathways and potential adverse reactions. While preliminary results suggest that the compound is well-tolerated at moderate doses, further investigations are necessary to fully understand its safety margins under different exposure conditions.

The regulatory landscape surrounding the use of dimethyl[4-(methylamino)butyl]amine dihydrochloride is also an important consideration for pharmaceutical developers. Compliance with regulatory guidelines ensures that the compound can be safely used in clinical settings once approved for therapeutic purposes. Manufacturers must adhere to stringent quality control measures during production to guarantee consistency and purity across batches. These regulatory requirements underscore the importance of rigorous scientific investigation and adherence to best practices in pharmaceutical chemistry.

In conclusion, dimethyl[4-(methylamino)butyl]amine dihydrochloride, identified by CAS number 2089255-21-8, represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a key player in modern drug development efforts.